Cas no 6044-06-0 (3,6-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzamide)

• Product name: 3,6-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzamide
• CAS No: 6044-06-0
• MF: C₁₇H₁₇Cl₂NO₂
• MW: 338.228382825851
• CID: 1620342
• PubChem ID: 2788457

3,6-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 3,6-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxybenzamide
• benzamide, 3,6-dichloro-N-(2-ethyl-6-methylphenyl)-2-methoxy-
• CBMicro_041865
• Oprea1_635816
• DTXSID00383082
• ST50185731
• Oprea1_045035
• 6044-06-0
• BIM-0041770.P001
• AKOS002262016
• 3,6-dichloro-N-(2-ethyl-6-methyl-phenyl)-2-methoxy-benzamide
• Cambridge id 6044060

• Inchi： InChI=1S/C17H17Cl2NO2/c1-4-11-7-5-6-10(2)15(11)20-17(21)14-12(18)8-9-13(19)16(14)22-3/h5-9H,4H2,1-3H3,(H,20,21)
• InChI Key： STAPOPLZAWEIQZ-UHFFFAOYSA-N
• SMILES： CCC1=CC=CC(=C1NC(=O)C2=C(C=CC(=C2OC)Cl)Cl)C

Computed Properties

• Exact Mass: 337.06381
• Monoisotopic Mass: 337.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 380
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 38.3Ų

Experimental Properties

• Density: 1.274
• Boiling Point: 408°C at 760 mmHg
• Flash Point: 200.5°C
• Refractive Index: 1.607
• PSA: 38.33